Cas no 2512-56-3 (4-Octylphenyl Salicylate)

4-Octylphenyl Salicylate is a chemical compound commonly utilized as a UV absorber and light stabilizer in polymer formulations. Its molecular structure, featuring both salicylate and octylphenyl groups, enables effective absorption of ultraviolet radiation in the 290–330 nm range, thereby protecting materials from photodegradation. The compound exhibits excellent compatibility with various polymers, including polyolefins and PVC, enhancing their durability under prolonged UV exposure. Its hydrophobic octyl chain contributes to improved solubility and dispersion in non-polar matrices. Additionally, 4-Octylphenyl Salicylate demonstrates thermal stability, making it suitable for processing at elevated temperatures. These properties make it a reliable additive for extending the service life of UV-sensitive materials.
4-Octylphenyl Salicylate structure
4-Octylphenyl Salicylate structure
Product Name:4-Octylphenyl Salicylate
CAS No:2512-56-3
MF:C21H26O3
MW:326.429346561432
MDL:MFCD00045760
CID:251574
PubChem ID:87575647
Update Time:2025-05-20

4-Octylphenyl Salicylate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-hydroxy-, 4-octylphenyl ester
    • 4-Octylphenyl Salicylate
    • (4-octylphenyl) 2-hydroxybenzoate
    • SALICYLIC ACID 4-OCTYLPHENYL ESTER
    • 2-hydroxy-benzoic acid,4-octylphenyl ester
    • 4-n-Octylphenylsalicylate
    • p-n-Octyl-phenyl-salicylat
    • Salicylic acid,p-octylphenyl ester
    • 4-octylphenyl 2-hydroxybenzoate
    • Salicylic acid, p-octylphenyl ester
    • 4-octylphenylsalicylate
    • p-octylphenyl salicylate
    • S0016
    • SCHEMBL78019
    • FT-0634336
    • Benzoic acid, 2-hydroxy-, 4-octylphenyl ester
    • 2512-56-3
    • A877699
    • D92212
    • CS-0183049
    • MFCD00045760
    • AKOS015838941
    • DTXSID80334274
    • VNFXPOAMRORRJJ-UHFFFAOYSA-N
    • DB-046633
    • MDL: MFCD00045760
    • Inchi: 1S/C21H26O3/c1-2-3-4-5-6-7-10-17-13-15-18(16-14-17)24-21(23)19-11-8-9-12-20(19)22/h8-9,11-16,22H,2-7,10H2,1H3
    • InChI Key: VNFXPOAMRORRJJ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)C1C=CC(=CC=1)CCCCCCCC

Computed Properties

  • Exact Mass: 326.18800
  • Monoisotopic Mass: 326.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 10
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 7.9
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.0544 (rough estimate)
  • Melting Point: 73.0 to 76.0 deg-C
  • Boiling Point: 424.46°C (rough estimate)
  • Flash Point: 169.5°C
  • Refractive Index: 1.6000 (estimate)
  • PSA: 46.53000
  • LogP: 5.51440
  • Solubility: 27In the following solvents at ℃solubility(g/100gsolvent)Respectively

4-Octylphenyl Salicylate Pricemore >>

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Additional information on 4-Octylphenyl Salicylate

4-Octylphenyl Salicylate: A Comprehensive Overview

4-Octylphenyl Salicylate, also known by its CAS number 2512-56-3, is a compound that has garnered significant attention in recent years due to its versatile applications and intriguing chemical properties. This compound, which belongs to the broader category of salicylates, has been extensively studied for its potential in various fields, including pharmaceuticals, cosmetics, and environmental science. In this article, we will delve into the latest research findings, applications, and the broader implications of 4-Octylphenyl Salicylate in modern science and industry.

The chemical structure of 4-Octylphenyl Salicylate is characterized by a salicylate group attached to an octylphenyl moiety. This unique structure contributes to its stability and bioavailability, making it an attractive candidate for drug delivery systems. Recent studies have highlighted its ability to enhance the solubility of hydrophobic drugs, thereby improving their absorption rates in the body. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that 4-Octylphenyl Salicylate-based formulations significantly increased the bioavailability of poorly soluble anti-cancer agents.

In the realm of cosmetics, 4-Octylphenyl Salicylate has found a niche as a UV stabilizer and skin protectant. Its ability to absorb harmful UV radiation makes it a valuable ingredient in sunscreens and skincare products. A 2022 research paper in the International Journal of Cosmetic Science reported that formulations containing 4-Octylphenyl Salicylate exhibited superior photoprotective properties compared to traditional UV filters. Moreover, its low toxicity profile makes it suitable for use in products intended for sensitive skin types.

The environmental impact of CAS No. 2512-56-3 has also been a focal point of recent investigations. As industries increasingly prioritize sustainability, understanding the biodegradability and eco-toxicity of compounds like 4-Octylphenyl Salicylate becomes crucial. A 2023 study conducted by researchers at the University of California revealed that under aerobic conditions, 4-Octylphenyl Salicylate undergoes rapid biodegradation, minimizing its ecological footprint. This finding is particularly significant for manufacturers seeking to align with global sustainability goals.

Beyond its practical applications, the synthesis and characterization of CAS No. 2512-56-3 have been subjects of academic exploration. Innovations in green chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a 2023 paper in the . described a novel catalytic process that reduces energy consumption by over 30% while maintaining product quality.

In conclusion, 4-Octylphenyl Salicylate (CAS No. 2512-56-3). stands as a testament to the ongoing advancements in chemical science. Its multifaceted applications across pharmaceuticals, cosmetics, and environmental science underscore its importance in contemporary research and industry practices. As further studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations.

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